17-beta-Hydroxy Exemestane
17-beta-Hydroxy Exemestane
A derivative of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Brand Name:
Vulcanchem
CAS No.:
122370-91-6
VCID:
VC0193411
InChI:
InChI=1S/C20H26O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h6,8,11,14-16,18,22H,1,4-5,7,9-10H2,2-3H3/t14-,15-,16-,18-,19+,20-/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(=C)C4=CC(=O)C=CC34C
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
17-beta-Hydroxy Exemestane
CAS No.: 122370-91-6
Impurities
VCID: VC0193411
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
Purity: > 95%
CAS No. | 122370-91-6 |
---|---|
Product Name | 17-beta-Hydroxy Exemestane |
Molecular Formula | C20H26O2 |
Molecular Weight | 298.4 g/mol |
IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-6-methylidene-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C20H26O2/c1-12-10-14-15-4-5-18(22)20(15,3)9-7-16(14)19(2)8-6-13(21)11-17(12)19/h6,8,11,14-16,18,22H,1,4-5,7,9-10H2,2-3H3/t14-,15-,16-,18-,19+,20-/m0/s1 |
Standard InChIKey | NFDPYPMRHKQTDM-NHWXPXPKSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC(=C)C4=CC(=O)C=C[C@]34C |
SMILES | CC12CCC3C(C1CCC2O)CC(=C)C4=CC(=O)C=CC34C |
Canonical SMILES | CC12CCC3C(C1CCC2O)CC(=C)C4=CC(=O)C=CC34C |
Appearance | White to Pale Yellow Solid |
Description | A derivative of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 17β-Hydroxy Exemestane; (17β)-17-Hydroxy-6-methyleneandrosta-1,4-dien-3-one; Methylene Boldenone, |
PubChem Compound | 11392371 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume